Cas no 23459-38-3 (1-Cyclopropyl-1-phenylmethanamine)

• Product Name: 1-Cyclopropyl-1-phenylmethanamine
• CAS No: 23459-38-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD05191945
• CID: 252083
• PubChem ID: 3281515
• Update Time: 2025-05-22

1-Cyclopropyl-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(phenyl)methanamine
• 1-Cyclopropyl-1-phenylmethanamine
• 1-CYCLOPROPYL-1-PHENYLMETHANAMINE HYDROCHLORIDE
• Benzenemethanamine, a-cyclopropyl-
• Cyclopropyl(phenyl)methanamine hydrochloride
• 1-cyclopropylbenzylamine
• 1-phenylcyclopropylmethylamine
• AC1MM7E4
• AC1Q5078
• ANW-74618
• C-Cyclopropyl-C-phenyl-methylamin
• C-cyclopropyl-C-phenyl-methylamine
• CTK7D4669
• CYCLOPROPYLPHENYLMETHYLAMINE
• SureCN1423740
• a-Cyclopropyl-benzenemethanamine
• rac-alpha-cyclopropylbenzylamine
• 155047-88-4
• A4917
• SCHEMBL1423740
• FT-0682287
• AKOS000199754
• EN300-30475
• SB37181
• BS-13453
• 7,7'-Dibromo-3,3',4,4'-tetrahydro-2H,2H'-8,8'-bi-1,4-benzoazine
• SB36582
• BB 0258032
• DTXSID60391007
• 23459-38-3
• F14028
• CS-0449873
• UCRSQPUGEDLYSH-UHFFFAOYSA-N
• AKOS016344064
• J-519572
• SY042927
• alpha-cyclopropylbenzylamine
• Alpha-cyclopropylbenzenemethanamine
• FT-0660213
• AM100552
• MFCD05191945
• (S)-C-Cyclopropyl-C-phenyl-methylamine
• (s)-1-cyclopropyl-1-phenylmethanamine
• (S)-cyclopropyl(phenyl)methanamine
• Benzenemethanamine, alpha-cyclopropyl-
• (1R)-1-CYCLOPROPYL-1-PHENYLMETHANAMINE
• 321863-61-0
• Cyclopropyl(phenyl)methanamine HCl
• (R)-C-Cyclopropyl-C-phenyl-methylamine

• MDL： MFCD05191945
• Inchi： 1S/C10H13N/c11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2
• InChI Key： UCRSQPUGEDLYSH-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.082
• Boiling Point: 234.7°C at 760 mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.6
• PSA: 26.02
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-Cyclopropyl-1-phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Cyclopropyl-1-phenylmethanamine

Recent Advances in the Study of 1-Cyclopropyl-1-phenylmethanamine (CAS: 23459-38-3): A Comprehensive Research Brief

The compound 1-Cyclopropyl-1-phenylmethanamine (CAS: 23459-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl and phenylamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This brief aims to summarize the latest findings and provide insights into the current state of research surrounding this compound.

One of the key areas of investigation has been the synthesis and optimization of 1-Cyclopropyl-1-phenylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale pharmaceutical production, where cost-effectiveness and reproducibility are critical.

Pharmacological studies have revealed that 1-Cyclopropyl-1-phenylmethanamine exhibits notable activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Preclinical trials in animal models have demonstrated its efficacy in reducing symptoms of depression and anxiety, with a favorable safety profile. These findings position the compound as a promising candidate for further clinical development.

In addition to its neurological effects, recent research has explored the anti-inflammatory and immunomodulatory properties of 1-Cyclopropyl-1-phenylmethanamine. A study in the European Journal of Pharmacology (2024) reported that the compound inhibits key inflammatory pathways, such as the NF-κB signaling cascade. This activity was observed in both in vitro and in vivo models, highlighting its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 1-Cyclopropyl-1-phenylmethanamine as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to enhance its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Cyclopropyl-1-phenylmethanamine (CAS: 23459-38-3) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and optimization, underscore its potential as a lead molecule for therapeutic development. Ongoing research will be crucial in addressing current limitations and unlocking its full clinical potential. This brief highlights the importance of continued investment and innovation in this area to bring novel treatments to patients in need.